2-(4-methoxy-2,6-dimethylphenyl)acetic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-methoxy-2,6-dimethylphenyl)acetic acid involves the conversion of 4-methoxy-2,6-dimethylphenol to 2-(4-methoxy-2,6-dimethylphenyl)acetic acid through a series of reactions.", "Starting Materials": [ "4-methoxy-2,6-dimethylphenol", "Sodium hydroxide", "Methyl iodide", "Sodium bicarbonate", "Hydrochloric acid", "Sodium chloride", "Sodium sulfate", "Sodium hydroxide", "Chloroacetic acid" ], "Reaction": [ "Step 1: Dissolve 4-methoxy-2,6-dimethylphenol in a mixture of sodium hydroxide and water.", "Step 2: Add methyl iodide to the mixture and stir for several hours.", "Step 3: Acidify the mixture with hydrochloric acid and extract the product with ether.", "Step 4: Wash the ether layer with sodium bicarbonate solution and water.", "Step 5: Dry the ether layer over sodium sulfate and evaporate the solvent to obtain 4-methoxy-2,6-dimethylphenyl methyl ether.", "Step 6: Dissolve 4-methoxy-2,6-dimethylphenyl methyl ether in a mixture of sodium hydroxide and water.", "Step 7: Add chloroacetic acid to the mixture and stir for several hours.", "Step 8: Acidify the mixture with hydrochloric acid and extract the product with ether.", "Step 9: Wash the ether layer with sodium bicarbonate solution and water.", "Step 10: Dry the ether layer over sodium sulfate and evaporate the solvent to obtain 2-(4-methoxy-2,6-dimethylphenyl)acetic acid." ] } | |
CAS RN |
61000-25-7 |
Product Name |
2-(4-methoxy-2,6-dimethylphenyl)acetic acid |
Molecular Formula |
C11H14O3 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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